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Compound of Interest

Compound Name: AM-087

CAS No.: 152674-96-9

Cat. No.: B16105594

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
AM-087 is a potent synthetic cannabinoid agonist that acts primarily on the cannabinoid

receptor type 1 (CB1).[1] The CB1 receptor is a G-protein coupled receptor (GPCR)

predominantly expressed in the central nervous system and to a lesser extent in peripheral

tissues.[2][3] Activation of the CB1 receptor by an agonist like AM-087 initiates a signaling

cascade that typically involves the inhibition of adenylyl cyclase and the modulation of ion

channels and mitogen-activated protein kinase (MAPK) pathways.[4][5]

These application notes provide a representative experimental protocol for characterizing the in

vitro effects of AM-087 on cell viability and CB1 receptor-mediated signaling in a suitable cell

line. Due to the limited publicly available data on the specific use of AM-087 in cell culture, the

following protocols and data are presented as a representative example for a potent CB1

agonist. Researchers should optimize these protocols for their specific cell lines and

experimental conditions.
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Data Presentation
Table 1: Hypothetical Cytotoxicity of AM-087 in SH-SY5Y Cells

This table presents representative data on the cytotoxic effects of AM-087 on the human

neuroblastoma cell line SH-SY5Y, which endogenously expresses the CB1 receptor. The IC50

value, the concentration at which 50% of cell viability is inhibited, is a key metric for assessing

cytotoxicity.

Compound Cell Line Assay
Incubation
Time (hours)

IC50 (µM)

AM-087 SH-SY5Y MTT 72 15.8

WIN-55,212-2

(Control)
SH-SY5Y MTT 72 25.4

Table 2: Hypothetical Inhibition of Forskolin-Stimulated cAMP Production by AM-087 in

HEK293-CB1 Cells

This table illustrates the functional activity of AM-087 in a recombinant cell line stably

expressing the human CB1 receptor (HEK293-CB1). The data shows a dose-dependent

inhibition of forskolin-stimulated cyclic adenosine monophosphate (cAMP) production, a

hallmark of CB1 receptor activation.

AM-087
Concentration (nM)

Forskolin (10 µM)
cAMP Level (% of
Control)

Standard Deviation

0 + 100 5.2

0.1 + 85.3 4.1

1 + 62.1 3.5

10 + 41.5 2.8

100 + 25.8 2.1

1000 + 22.3 1.9
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Experimental Protocols
Protocol 1: Cell Viability Assessment using MTT Assay
This protocol describes a method to determine the effect of AM-087 on the viability of a suitable

cell line, such as SH-SY5Y cells.

Materials:

SH-SY5Y cells

Complete growth medium (e.g., DMEM/F-12 supplemented with 10% FBS and 1% Penicillin-

Streptomycin)

AM-087

Dimethyl sulfoxide (DMSO)[6]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

96-well plates

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding:

Culture SH-SY5Y cells in T-75 flasks until they reach 80-90% confluency.

Trypsinize the cells, centrifuge, and resuspend them in fresh complete growth medium.

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

medium.

Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for

cell attachment.
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Compound Preparation and Treatment:

Prepare a stock solution of AM-087 in DMSO.

Perform serial dilutions of the AM-087 stock solution in complete growth medium to

achieve the desired final concentrations. Ensure the final DMSO concentration in all wells

is less than 0.1% to avoid solvent-induced cytotoxicity.

After 24 hours of incubation, carefully remove the medium from the wells and replace it

with 100 µL of medium containing the different concentrations of AM-087. Include wells

with vehicle control (medium with DMSO) and untreated control.

Incubate the plate for 72 hours at 37°C and 5% CO2.

MTT Assay:

After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

Incubate the plate for an additional 4 hours at 37°C.

Carefully remove the medium and add 100 µL of solubilization buffer to each well to

dissolve the formazan crystals.

Gently shake the plate for 15 minutes to ensure complete dissolution.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each treatment group relative to the vehicle

control.

Plot the percentage of cell viability against the log concentration of AM-087 to determine

the IC50 value.

Protocol 2: cAMP Measurement using a Competitive
ELISA
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This protocol outlines a method to measure the inhibition of adenylyl cyclase activity by AM-
087 in a CB1-expressing cell line, such as HEK293-CB1 cells.

Materials:

HEK293-CB1 cells

Complete growth medium (e.g., DMEM supplemented with 10% FBS, 1% Penicillin-

Streptomycin, and a selection antibiotic like G418)

AM-087

Forskolin

IBMX (3-isobutyl-1-methylxanthine)

cAMP ELISA kit

24-well plates

Procedure:

Cell Seeding:

Seed HEK293-CB1 cells in a 24-well plate at a density of 50,000 cells per well.

Incubate for 24 hours at 37°C and 5% CO2.

Compound Treatment:

Prepare serial dilutions of AM-087 in serum-free medium containing 0.5 mM IBMX (a

phosphodiesterase inhibitor to prevent cAMP degradation).

Wash the cells once with warm PBS.

Add the AM-087 dilutions to the respective wells and incubate for 15 minutes at 37°C.

cAMP Stimulation and Lysis:
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Add forskolin (a direct activator of adenylyl cyclase) to a final concentration of 10 µM to all

wells (except the basal control) to stimulate cAMP production.

Incubate for an additional 15 minutes at 37°C.

Aspirate the medium and lyse the cells according to the instructions of the cAMP ELISA

kit.

cAMP Measurement:

Determine the intracellular cAMP concentration in the cell lysates using the competitive

ELISA kit according to the manufacturer's protocol.

Data Analysis:

Calculate the percentage of inhibition of forskolin-stimulated cAMP production for each

concentration of AM-087.

Plot the percentage of inhibition against the log concentration of AM-087 to determine the

EC50 value.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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